Cas no 99296-81-8 (1,2-Docosahexanoyl-sn-glycero-3-phosphocholine)

• Product Name: 1,2-Docosahexanoyl-sn-glycero-3-phosphocholine
• CAS No: 99296-81-8
• MF: C₅₂H₈₀NO₈P
• MW: 878.167277336121
• CID: 3031736
• PubChem ID: 24779134
• Update Time: 2025-08-04

1,2-Docosahexanoyl-sn-glycero-3-phosphocholine Chemical and Physical Properties

Names and Identifiers

• 1,2-DI4,7,10,13,16,19 (ALL-CIS) DOCOSAHEXAENOYL-SN-GLYCERO-3-PHOSPHOCHOLINE
• 1,2-di-(4Z,7Z,10Z,13Z,16Z,19Z-docosahexaenoyl)-sn-glycero-3-phosphocholine; PC(22:6(4Z,7Z,10Z,13Z,16Z,19Z)/22:6(4Z,7Z,10Z,13Z,16Z,19Z))
• 1,2-Docosahexanoyl-sn-glycero-3-phosphocholine
• PC(22:6/22:6)
• 1,2-Didocosahexaenoyl-sn-glycero-3-phosphocholine
• T82NM81DCA
• PC(44:12)
• PC(22:6(4Z,7Z,10Z,13Z,16Z,19Z)/22:6(4Z,7Z,10Z,13Z,16Z,19Z))
• Phosphatidylcholine(44:12)
• GPCho(44:12)
• 22:6 (Cis) PC
• Phosphatidylcho
• PC(22:6w3/22:6w3)
• XLKQWAMTMYIQMG-SVUPRYTISA-N
• CS-0374717
• NS00003672
• DHAPC
• 1,2-di-(4Z,7Z,10Z,13Z,16Z,19Z-docosahexaenoyl)-sn-glycero-3-phosphocholine
• SCHEMBL2125477
• 1,2-didocosahexaenoyl-rac-glycero-3-phosphocholine
• 1,2-Didocosahexaenoyl-sn-glycero-3-PC
• GPCho(22:6/22:6)
• 3,5,9-Trioxa-4-phosphahentriaconta-13,16,19,22,25,28-hexaen-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[[(4Z,7Z,10Z,13Z,16Z,19Z)-1-oxo-4,7,10,13,16,19-docosahexaenyl]oxy]-, inner salt, 4-oxide,(7R,13Z,16Z,19Z,22Z,25Z,28Z)-
• GPCho(22:6w3/22:6w3)
• 3,5,9-Trioxa-4-phosphahentriaconta-13,16,19,22,25,28-hexaen-1-aminium, 4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxo-4,7,10,13,16,19-docosahexaenyl)oxy]-, inner salt, 4-oxide, [R-(all-Z)]-
• UNII-T82NM81DCA
• Phosphatidylcholine(22:6/22:6)
• Q27289797
• 1,2-Didocosahexaenoyl-sn-glycero-3-phosphocholine, >=99.0% (TLC)
• Phosphatidylcholine(22:6w3/22:6w3)
• DA-58230
• GPCho(22:6n3/22:6n3)
• PC(22:6n3/22:6n3)
• [(2R)-2,3-bis[[(4Z,7Z,10Z,13Z,16Z,19Z)-docosa-4,7,10,13,16,19-hexaenoyl]oxy]propyl] 2-(trimethylazaniumyl)ethyl phosphate
• PD150923
• BP-29599
• HY-142989
• LMGP01011119
• 3,5,9-Trioxa-4-phosphahentriaconta-13,16,19,22,25,28-hexaen-1-aminium, 4-hydroxy-N,N,N-trimethyl-10-oxo-7-(((4Z,7Z,10Z,13Z,16Z,19Z)-1-oxo-4,7,10,13,16,19-docosahexaenyl)oxy)-, inner salt, 4-oxide, (7R,13Z,16Z,19Z,22Z,25Z,28Z)-
• 1,2-Di-(4Z,7Z,10Z,13Z,16Z,19Z-docosahexaenoyl)-sn-glycero-3-phosphocholi
• 99296-81-8
• Phosphatidylcholine(22:6n3/22:6n3)

• Inchi： 1S/C52H80NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-38-40-42-44-51(54)58-48-50(49-60-62(56,57)59-47-46-53(3,4)5)61-52(55)45-43-41-39-37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h8-11,14-17,20-23,26-29,32-35,38-41,50H,6-7,12-13,18-19,24-25,30-31,36-37,42-49H2,1-5H3/b10-8-,11-9-,16-14-,17-15-,22-20-,23-21-,28-26-,29-27-,34-32-,35-33-,40-38-,41-39-/t50-/m1/s1
• InChI Key： XLKQWAMTMYIQMG-SVUPRYTISA-N
• SMILES： P(=O)([O-])(OC[C@@H](COC(CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CC)=O)OC(CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CC)=O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 877.56215551 g/mol
• Monoisotopic Mass: 877.56215551 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 62
• Rotatable Bond Count: 40
• Complexity: 1540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 12
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.6
• Topological Polar Surface Area: 111
• Molecular Weight: 878.2

Experimental Properties

• Color/Form: 10 mg/mL (850400C-25mg)
  25 mg/mL (850400C-500mg)

1,2-Docosahexanoyl-sn-glycero-3-phosphocholine Security Information

• Hazardous Material transportation number：UN 1888 6.1 / PGIII
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Phosphatidylcholines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphocholines Phosphatidylcholines

Additional information on 1,2-Docosahexanoyl-sn-glycero-3-phosphocholine

1,2-Docosahexanoyl-sn-glycero-3-phosphocholine (CAS No. 99296-81-8): A Comprehensive Overview

1,2-Docosahexanoyl-sn-glycero-3-phosphocholine (CAS No. 99296-81-8) is a specialized phospholipid that has garnered significant attention in the fields of biotechnology and pharmaceutical research. This compound, often referred to as DHPC, is a synthetic analog of natural phosphatidylcholines and is characterized by its unique fatty acid composition. The compound consists of two docosahexaenoic acid (DHA) chains attached to a glycerol backbone via ester linkages, with a phosphocholine head group. This structure confers specific physicochemical properties that make it highly valuable in various applications, particularly in the development of lipid-based drug delivery systems.

The importance of 1,2-Docosahexanoyl-sn-glycero-3-phosphocholine lies in its ability to form stable and biocompatible liposomes. Liposomes are spherical vesicles composed of one or more phospholipid bilayers, which can encapsulate both hydrophilic and hydrophobic drugs. The use of DHPC in liposome formulations has been shown to enhance the stability, solubility, and bioavailability of therapeutic agents, thereby improving their efficacy and reducing potential side effects. Recent studies have demonstrated that liposomes containing DHPC can effectively deliver anticancer drugs, antiviral agents, and other therapeutic molecules to target cells with high precision.

In the context of drug delivery, the unique properties of 1,2-Docosahexanoyl-sn-glycero-3-phosphocholine have been leveraged to address several challenges associated with conventional drug formulations. For instance, the high degree of unsaturation in the DHA chains provides enhanced fluidity and flexibility to the lipid bilayer, which is crucial for the efficient fusion of liposomes with cell membranes. This property is particularly advantageous in targeted drug delivery systems where the liposomes need to interact specifically with certain cell types or tissues.

Beyond its role in drug delivery, DHPC has also been explored for its potential in gene therapy. The ability of liposomes to protect nucleic acids from degradation and facilitate their cellular uptake makes them ideal vectors for delivering therapeutic genes or siRNAs. Studies have shown that liposomes containing 1,2-Docosahexanoyl-sn-glycero-3-phosphocholine can efficiently transfect cells with minimal cytotoxicity, opening up new avenues for treating genetic disorders and cancers.

The biocompatibility and low toxicity of DHPC are additional factors that contribute to its widespread use in biomedical applications. Unlike some other synthetic phospholipids, DHPC exhibits excellent biocompatibility and does not elicit significant immune responses or inflammatory reactions when administered in vivo. This makes it a preferred choice for developing safe and effective lipid-based formulations for clinical use.

In recent years, advances in nanotechnology have further expanded the applications of 1,2-Docosahexanoyl-sn-glycero-3-phosphocholine. Nanoparticles composed of DHPC have been developed for targeted drug delivery to specific organs or tissues. These nanoparticles can be functionalized with targeting ligands such as antibodies or peptides to enhance their specificity and efficacy. For example, nanoparticles containing DHPC have been used to deliver chemotherapy drugs directly to tumor sites, thereby minimizing systemic toxicity and improving treatment outcomes.

The stability and shelf life of formulations containing DHPC are also important considerations in pharmaceutical development. Research has shown that liposomes formulated with DHPC exhibit excellent stability under various storage conditions, making them suitable for long-term storage and transportation. This stability is crucial for ensuring the consistency and reliability of pharmaceutical products throughout their lifecycle.

In conclusion, 1,2-Docosahexanoyl-sn-glycero-3-phosphocholine (CAS No. 99296-81-8), commonly known as DHPC, is a versatile phospholipid with significant potential in biotechnology and pharmaceutical research. Its unique structural properties make it an ideal component for developing stable and biocompatible liposome formulations for drug delivery and gene therapy applications. Ongoing research continues to explore new ways to harness the full potential of this compound, promising exciting advancements in the field of lipid-based therapeutics.